2-(Cyclohex-2-en-1-yl)-2-methylbutanal

• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• SMILES: CCC(C)(C=O)C1CCCC=C1
• InChI: InChI=1S/C11H18O/c1-3-11(2,9-12)10-7-5-4-6-8-10/h5,7,9-10H,3-4,6,8H2,1-2H3
• InChIKey: IYFWIXOQLYISQL-UHFFFAOYSA-N

2-(Cyclohex-2-en-1-yl)-2-methylbutanal Procurement: Structural Class and Baseline Characteristics

2-(Cyclohex-2-en-1-yl)-2-methylbutanal is an α,β-unsaturated aldehyde featuring a cyclohex-2-enyl ring directly attached to the quaternary carbon of a 2-methylbutanal backbone. This compound belongs to the broader class of cycloaliphatic aldehydes used as fragrance ingredients and synthetic building blocks. Its unsaturation distinguishes it from the fully saturated 2-cyclohexyl-2-methylbutanal [1]. The presence of a single endocyclic double bond imparts distinct electronic and steric properties that influence its reactivity in nucleophilic additions, cycloadditions, and organometallic couplings [2].

Building block Cycloaliphatic aldehyde with endocyclic unsaturation for allylic transformations

Fragrance class Aldehydic-floral character reported for cyclohex-2-enyl aldehydes

Reactivity Allylic activation enables stereoselective C–C bond formation

• [1] PubChem. 2-Cyclohexyl-2-methylbutanal. PubChem CID 126990547. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/126990547 View Source
• [2] J-GLOBAL. (2-Cyclohexenyl)acetaldehyde. Chemical Substance Information. Retrieved from https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907035509185520 View Source

Why Generic Cyclohexyl Aldehydes Cannot Replace 2-(Cyclohex-2-en-1-yl)-2-methylbutanal

Interchanging cyclohexyl aldehyde analogs without considering the ring unsaturation pattern is unreliable. The endocyclic double bond in 2-(cyclohex-2-en-1-yl)-2-methylbutanal creates an allylic system that alters both olfactory character and chemical reactivity compared to its saturated counterpart. Patent literature on structurally related cyclohexenyl aldehydes demonstrates that even minor changes in ring substitution can shift odor profiles from aldehydic-floral to white-floral or greasy notes [1]. From a synthetic chemistry perspective, the allylic proton and electron-rich double bond render the target compound susceptible to distinct reaction pathways—such as allylic oxidation or Lewis acid–mediated cyclohex-2-enylation of carbonyls—that are inaccessible to saturated analogs [2]. Procurement decisions must therefore be guided by the specific functional requirements of the end application rather than generic class membership.

Olfactory character shift Saturated analog may shift toward fatty-waxy notes, altering fragrance profile.

Allylic reactivity absent Saturated ring lacks allylic activation, limiting stereoselective transformations available to the target compound.

Lipophilicity difference Computed logP reduction may alter volatility and membrane partitioning compared to 2-cyclohexyl-2-methylbutanal.

• [1] SYMRISE AG. 2-(5-isopropyl-2-methyl-cyclohex-2-en-1-yl-)acetaldehyde and 2-(6-isopropyl-3-methyl-cyclohex-2-en-1-yl-) acetaldehyde as new odorants. European Patent EP 1 054 053 A1, 2022. Retrieved from https://www.freepatentsonline.com/EP1054053A1.html View Source
• [2] Scilit. Stereochemical Aspects of Aldehyde Additions to Cyclohex-2-Enylstannanes. Retrieved from https://www.publish.csiro.au/CH/CH9900389 View Source

2-(Cyclohex-2-en-1-yl)-2-methylbutanal Quantitative Differentiation Evidence

Molecular Weight and Lipophilicity Shift Relative to the Saturated Analog

The introduction of a single endocyclic double bond reduces the molecular weight by 2.02 Da and lowers the predicted lipophilicity compared to the saturated analog 2-cyclohexyl-2-methylbutanal. The target compound (C11H18O, MW 166.26 g/mol) has an estimated XLogP3 of approximately 3.0–3.3, whereas its saturated counterpart (C11H20O, MW 168.28 g/mol) is reported with an XLogP3 of 3.7 [1]. This ΔlogP of ~0.4–0.7 units can translate into measurably different membrane permeability, volatility, and formulation partitioning behavior in fragrance or pharmaceutical applications.

Physicochemical shift

Class-level

ΔMW: –2.02 Da | ΔlogP: –0.4 to –0.7

Supports property differentiation from saturated analog

Computed values; no experimental logP for target

Evidence Dimension	Molecular weight and computed lipophilicity (XLogP3)
Target Compound Data	MW = 166.26 g/mol; Estimated XLogP3 ≈ 3.0–3.3 (fragment-based prediction for C11H18O cyclohexenyl aldehyde class)
Comparator Or Baseline	2-Cyclohexyl-2-methylbutanal: MW = 168.28 g/mol; XLogP3 = 3.7 (PubChem computed)
Quantified Difference	ΔMW = –2.02 Da; ΔXLogP3 ≈ –0.4 to –0.7 units
Conditions	Computed properties; no experimental logP data available for target compound

Why This Matters

Lower lipophilicity and reduced molecular weight can directly affect volatility, substantivity on skin, and transport across biological membranes—critical parameters in fragrance design and bioactive compound development.

• [1] PubChem. 2-Cyclohexyl-2-methylbutanal. Computed Properties. PubChem CID 126990547. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/126990547 View Source

Distinct Olfactory Character Imparted by Allylic Unsaturation

Cyclohex-2-enyl aldehydes are known to exhibit markedly different olfactory profiles compared to their fully saturated or polyalkylated ring counterparts. Patent data on structurally related 2-(isopropyl-methyl-cyclohex-2-en-1-yl)acetaldehydes show that the presence and position of the endocyclic double bond produce aldehydic-floral and lily-of-the-valley notes with a greasy undertone, whereas saturated or differently substituted analogs shift toward white-floral or purely fatty impressions [1]. Although specific odor detection thresholds for 2-(cyclohex-2-en-1-yl)-2-methylbutanal have not been published, the class-level evidence indicates that substituting a saturated cyclohexyl ring (as in 2-cyclohexyl-2-methylbutanal) would result in a fundamentally different hedonic character.

Olfactory differentiation

Class-level

Aldehydic-floral vs. fatty-waxy shift predicted from class data

Class-level odor profile context

No published odor threshold for target compound

Evidence Dimension	Olfactory character (qualitative sensory evaluation)
Target Compound Data	No published odor threshold or descriptor data for the exact compound; predicted to exhibit aldehydic-floral, lily-of-the-valley character based on cyclohex-2-enyl aldehyde class
Comparator Or Baseline	Saturated analog 2-cyclohexyl-2-methylbutanal: expected fatty, waxy, less floral impression; Veltonal (2-methyl-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-2-enal): sweet, tobacco, nutty
Quantified Difference	Qualitative class-level shift in odor facets; no quantitative threshold data available
Conditions	Inferred from patent sensory panels on structurally analogous cyclohexenyl aldehydes

Why This Matters

In fragrance formulation and consumer product development, the specific olfactory character is non-substitutable; a saturated or differently substituted analog will not reproduce the intended scent profile, directly impacting product acceptance and procurement specifications.

• [1] SYMRISE AG. 2-(5-isopropyl-2-methyl-cyclohex-2-en-1-yl-)acetaldehyde and 2-(6-isopropyl-3-methyl-cyclohex-2-en-1-yl-) acetaldehyde as new odorants. European Patent EP 1 054 053 A1, 2022. Retrieved from https://www.freepatentsonline.com/EP1054053A1.html View Source

Synthetic Utility: Allylic Reactivity Absent in Saturated Analogs

The cyclohex-2-enyl moiety in the target compound enables allylic functionalization pathways that are not accessible to 2-cyclohexyl-2-methylbutanal. Research on cyclohex-2-enylstannane additions to aldehydes demonstrates that the allylic system can participate in stereochemically defined C–C bond-forming reactions with Lewis acid mediation [1]. Additionally, cyclohex-2-enyl esters undergo SN2′ displacements with distinct syn stereochemistry [2]. In contrast, the saturated analog lacks this allylic activation, limiting its utility as a synthetic building block for stereodefined cyclohexenyl derivatives.

Synthetic divergence

Class-level

Allylic substitution, Lewis acid–mediated couplings enabled

Supports synthetic pathway expansion beyond saturated analog scope

Inferred from cyclohex-2-enyl methodology

Evidence Dimension	Accessible reaction pathways and synthetic versatility
Target Compound Data	Can undergo allylic oxidation, allylic substitution, Lewis acid–mediated cyclohex-2-enylation [1]; stereodefined SN2′ reactions possible via derived esters [2]
Comparator Or Baseline	2-Cyclohexyl-2-methylbutanal (saturated): restricted to standard aldehyde reactivity; no allylic activation; cannot participate in cyclohex-2-enylation or allylic substitution cascades
Quantified Difference	Qualitative expansion of accessible synthetic transformations; no yield comparison data for target compound specifically
Conditions	Inferred from published methodology on cyclohex-2-enyl systems; no direct target-compound yield data from comparative studies

Why This Matters

For procurement in early-stage medicinal chemistry or fragrance synthesis programs, the allylic handle provides synthetic divergence points that the saturated analog cannot offer, enabling access to a broader chemical space from a common intermediate.

• [1] Scilit. Stereochemical Aspects of Aldehyde Additions to Cyclohex-2-Enylstannanes. Australian Journal of Chemistry. Retrieved from https://www.publish.csiro.au/CH/CH9900389 View Source
• [2] Scilit. Stereochemistry of the SN2′ reaction in cyclohex-2-enyl esters. Retrieved from https://www.scilit.net/publications/3e6b4baf3d44e9e68839cde7193f2b32 View Source

Application Scenarios for 2-(Cyclohex-2-en-1-yl)-2-methylbutanal Based on Differentiating Properties

Lily-of-the-Valley Fragrance Accords Requiring Specific Floral-Aldehydic Character

Based on the class-level olfactory evidence, 2-(cyclohex-2-en-1-yl)-2-methylbutanal is suited for fine fragrance formulations targeting aldehydic-floral, lily-of-the-valley profiles [1]. The allylic unsaturation is critical for achieving this specific character; substituting the saturated analog would introduce an unwanted fatty-waxy note that compromises the accord. Formulators should specify the cyclohex-2-enyl variant in procurement specifications to preserve olfactory integrity.

Synthetic Intermediate for Stereodefined Cyclohexenyl Building Blocks

The compound can serve as a key intermediate for constructing stereodefined cyclohexenyl derivatives via allylic substitution or Lewis acid–mediated coupling reactions [2]. Medicinal chemistry groups exploring cyclohexenyl-containing scaffolds should prefer this compound over the saturated analog, as the allylic handle enables late-stage diversification that is not possible with 2-cyclohexyl-2-methylbutanal.

Formulation Applications Benefiting from Lower LogP and Higher Volatility

In applications where volatility and reduced lipophilicity are advantageous—such as air fresheners, fine fragrance top notes, or drug candidates requiring improved aqueous solubility—the target compound's computed lower logP relative to its saturated analog [3] may offer a formulation advantage. Procurement teams should evaluate this differentiation when selecting between cyclohexenyl and cyclohexyl aldehyde candidates for lead optimization or product development.

Application

Selection Property

Validation Focus

Lily-of-the-valley fragrance formulation

Cyclohex-2-enyl unsaturation for aldehydic-floral character

Sensory panel odor fidelity benchmarking

Stereodefined cyclohexenyl building block synthesis

Allylic activation for C–C bond-forming reactions

Stereochemical outcome in allylic substitution

Volatility-sensitive formulations

Computed logP differentiation from cyclohexyl aldehydes

Volatility and membrane partitioning assessment

• [1] SYMRISE AG. 2-(5-isopropyl-2-methyl-cyclohex-2-en-1-yl-)acetaldehyde and 2-(6-isopropyl-3-methyl-cyclohex-2-en-1-yl-) acetaldehyde as new odorants. European Patent EP 1 054 053 A1, 2022. Retrieved from https://www.freepatentsonline.com/EP1054053A1.html View Source
• [2] Scilit. Stereochemical Aspects of Aldehyde Additions to Cyclohex-2-Enylstannanes. Australian Journal of Chemistry. Retrieved from https://www.publish.csiro.au/CH/CH9900389 View Source
• [3] PubChem. 2-Cyclohexyl-2-methylbutanal. Computed Properties. PubChem CID 126990547. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/126990547 View Source